Cas no 354-26-7 (1-chloro-2-iodo-1,1,2-trifluoroethane)

• Product Name: 1-chloro-2-iodo-1,1,2-trifluoroethane
• CAS No: 354-26-7
• MF: C₂HClF₃I
• MW: 244.382022619247
• MDL: MFCD00042138
• CID: 82175
• PubChem ID: 78980
• Update Time: 2025-10-28

1-chloro-2-iodo-1,1,2-trifluoroethane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-iodo-1,1,2-trifluoroethane
• 1-Chloro-1,1,2-trifluoro-2-iodoethane
• 1,2,2-Trifluor-2-chlor-1-iod-ethan
• 1-Chlor-1,1,2-trifluor-2-iod-ethan
• 1-Chlor-1,1,2-trifluor-2-jod-aethan
• 1-chloro-1,1,2-trifluoro-2-iodo-ethane
• 2-Chlor-1,2,2-difluor-1-iodethan
• EINECS 206-553-6
• DTXSID20956813
• Ethane, 1-chloro-1,1,2-trifluoro-2-iodo-
• AKOS015848339
• MFCD00042138
• FT-0607572
• SCHEMBL7061932
• FS-4268
• 354-26-7
• NS00041654
• DTXCID401384768
• DB-048806
• 2-Chloro-1,2,2-trifluoroethyl iodide

• MDL： MFCD00042138
• Inchi： 1S/C2HClF3I/c3-2(5,6)1(4)7/h1H
• InChI Key： XONGRFUEHPBOBB-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)Cl)F
• BRN： 1737257

Computed Properties

• Exact Mass: 243.87600
• Monoisotopic Mass: 243.876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 2.181
• Boiling Point: 77 °C
• Flash Point: 77°C
• Refractive Index: 1.432
• PSA: 0.00000
• LogP: 2.54860
• Solubility: Not available
• Sensitiveness: Light Sensitive

1-chloro-2-iodo-1,1,2-trifluoroethane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S23;S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1-chloro-2-iodo-1,1,2-trifluoroethane

1-Chloro-2-Iodo-1,1,2-Trifluoroethane (CAS No. 354-26-7): A Comprehensive Overview

1-Chloro-2-Iodo-1,1,2-Trifluoroethane, identified by the CAS registry number 354-26-7, is a halogenated fluorocarbon compound with a unique molecular structure. This compound is of significant interest in various fields, including organic synthesis, materials science, and environmental chemistry. Its chemical formula is C₂HClF₃I, and it belongs to the family of chlorofluorocarbons (CFCs) and iodinated analogs. The molecule features a central ethane backbone with three fluorine atoms, one chlorine atom, and one iodine atom attached to the two carbon atoms.

The synthesis of 1-Chloro-2-Iodo-1,1,2-Trifluoroethane typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions necessary for introducing the halogen atoms onto the ethane backbone. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

In terms of physical properties, 1-Chloro-2-Iodo-1,1,2-Trifluoroethane is a colorless liquid at room temperature with a boiling point of approximately -40°C. Its high volatility makes it suitable for applications requiring rapid evaporation or gas-phase reactions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and carbon tetrachloride but is poorly soluble in water due to its hydrophobic nature.

The chemical reactivity of 1-Chloro-2-Iodo-1,1,2-Trifluoroethane is primarily influenced by the presence of electron-withdrawing halogen atoms. These groups activate the molecule toward nucleophilic substitution reactions, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the preparation of biologically active compounds and advanced materials. For example, researchers have utilized this compound as an intermediate in the synthesis of novel pharmaceutical agents targeting specific biological pathways.

The application of CAS No. 354-26-7 extends beyond traditional organic synthesis. Its unique electronic properties make it a candidate for use in semiconductor manufacturing and optoelectronic devices. In particular, the compound has been investigated for its potential as a precursor in chemical vapor deposition (CVD) processes used to deposit thin films with tailored electronic characteristics.

In terms of environmental considerations, while 1-Chloro-2-Iodo-1,1,2-Trifluoroethane does not exhibit ozone-depleting properties comparable to older CFCs, its production and use still require careful management to minimize ecological impacts. Ongoing research focuses on developing greener synthesis routes and identifying alternative compounds with lower environmental footprints.

The study of CAS No. 354-26-7 continues to evolve with advancements in analytical techniques and computational modeling. Modern tools such as density functional theory (DFT) have provided deeper insights into the electronic structure and reactivity of this compound at the molecular level. These insights are paving the way for innovative applications in fields ranging from catalysis to nanotechnology.

In conclusion, 1-Chloro-2-Iodo-1,1,2-Trifluoroethane (CAS No. 354-26) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and diverse applications underscore its importance in contemporary chemical research and industry.